Cas no 859859-78-2 (ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate
• CAS No: 859859-78-2
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 5420551
• Update Time: 2025-06-08

ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethoxycarbonylpiperazin-1-ium-1-yl)methyl]-2-oxochromen-6-olate
• ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C17H20N2O5/c1-2-23-17(22)19-7-5-18(6-8-19)11-12-9-16(21)24-15-4-3-13(20)10-14(12)15/h3-4,9-10,20H,2,5-8,11H2,1H3
• InChI Key： MOKPDGXLCVQPHU-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C3=CC(O)=CC=C3OC(=O)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

Ethyl 4-(6-Hydroxy-2-Oxo-2H-Chromen-4-Yl)Methylpiperazine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate, with the CAS number 859859-78-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring, a chromenone moiety, and an ethyl ester group. The combination of these structural elements contributes to its potential biological activity and therapeutic applications.

The chromenone moiety, characterized by a benzopyran structure with a ketone group, is a key feature of this compound. This moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in drug design. Recent studies have highlighted the importance of chromenones in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

One of the most promising applications of ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate lies in its potential as an anti-inflammatory agent. Research conducted in 2023 demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This finding suggests that it could be developed into a novel therapeutic for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential as an antioxidant. The hydroxyl group present in the chromenone moiety contributes to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a candidate for use in antioxidant therapies aimed at combating age-related diseases and neurodegenerative disorders.

The piperazine ring in the molecule adds further functional diversity by providing sites for hydrogen bonding and π-interactions with biological targets. This structural feature enhances the compound's bioavailability and ability to penetrate cellular membranes, making it more effective as a drug candidate.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate using environmentally friendly methods. These methods not only improve the scalability of production but also reduce the environmental footprint associated with its manufacture.

Furthermore, computational studies have provided insights into the molecular mechanisms underlying the biological activity of this compound. Molecular docking simulations have revealed that it binds effectively to key residues in target proteins, such as COX enzymes and antioxidant response elements, thereby explaining its observed bioactivity.

The development of ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate represents a significant step forward in the design of multi-functional therapeutic agents. Its unique combination of anti-inflammatory and antioxidant properties positions it as a promising candidate for future drug development.

In conclusion, ethyl 4-(6-hydroxy-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No: 859859-78-2) is a versatile compound with wide-ranging potential in medicinal chemistry and pharmacology. Its structural features, coupled with its demonstrated biological activity, make it an exciting subject for further research and development.